methyl 4-({(E)-[1-(4-methylbenzyl)-2,2-dioxido-4-oxo-1,4-dihydro-3H-2,1-benzothiazin-3-ylidene]methyl}amino)benzoate

• IUPAC Name: methyl 4-[[(E)-[1-[(4-methylphenyl)methyl]-2,2,4-trioxo-2λ6,1-benzothiazin-3-ylidene]methyl]amino]benzoate
• InChI: InChI=1S/C25H22N2O5S/c1-17-7-9-18(10-8-17)16-27-22-6-4-3-5-21(22)24(28)23(33(27,30)31)15-26-20-13-11-19(12-14-20)25(29)32-2/h3-15,26H,16H2,1-2H3/b23-15+
• InChI Key: FFUFSXXUWGWCCP-HZHRSRAPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)C(=CNC4=CC=C(C=C4)C(=O)OC)S2(=O)=O
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)/C(=C\NC4=CC=C(C=C4)C(=O)OC)/S2(=O)=O
• Molecular Formula: C25H22N2O5S
• Molecular Weight: 462.5 g/mol
• CAS No.: 892302-53-3

Description

Methyl 4-({(E)-[1-(4-methylbenzyl)-2,2-dioxido-4-oxo-1,4-dihydro-3H-2,1-benzothiazin-3-ylidene]methyl}amino)benzoate is a useful research compound. Its molecular formula is C25H22N2O5S and its molecular weight is 462.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research on related compounds involves the synthesis and characterization of novel chemical entities, such as the synthesis of novel zinc phthalocyanine derivatives for photodynamic therapy applications, highlighting their potential in cancer treatment due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020). Similarly, the synthesis of specific methyl esters for use as intermediates in the production of more complex molecules has been reported (Taylor, Hristova-Kazmierski, Ley, & Kepler, 1996).

Potential Therapeutic Applications

Several studies focus on compounds with potential therapeutic applications, such as the development of inhibitors for specific enzymes or the evaluation of anticancer activities. For instance, compounds have been synthesized for their potential as monoamine oxidase inhibitors, offering insights into their molecular interactions and potential therapeutic benefits in treating various disorders (Ahmad et al., 2018).

Anticancer Activity

Research on the anticancer activity of novel benzimidazole derivatives reveals the synthesis of compounds exhibiting antitumor activity against various cancer cell lines, emphasizing the importance of structural modifications in enhancing biological activity (Refaat, 2010).

Material Science and Liquid Crystal Research

Compounds related to the query have been explored in the context of material science, particularly in the synthesis and characterization of liquid crystalline materials. This includes the synthesis of new Schiff base compounds exhibiting smectic A phases, indicative of their potential applications in display technologies and other material science applications (Ha, Koh, Win, & Ong, 2009).